Cas no 2573979-31-2 (eIF4E-IN-1)

• Product Name: eIF4E-IN-1
• CAS No: 2573979-31-2
• MF: C₃₃H₂₈ClF₃N₆O₄S
• MW: 697.13
• CID: 5078454
• Update Time: 2025-06-29

eIF4E-IN-1 Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-3-carboxylic acid, 7-[5-chloro-2-[2-[5-cyano-2-methyl-6-(4-methyl-1-piperazinyl)-4-oxo-7-(trifluoromethyl)-3(4H)-quinazolinyl]ethoxy]phenyl]-5-methyl-
• eIF4E-IN-1

• Inchi： 1S/C33H28ClF3N6O4S/c1-17-12-21(30-28(39-17)23(16-48-30)32(45)46)20-13-19(34)4-5-26(20)47-11-10-43-18(2)40-25-14-24(33(35,36)37)29(22(15-38)27(25)31(43)44)42-8-6-41(3)7-9-42/h4-5,12-14,16H,6-11H2,1-3H3,(H,45,46)
• InChI Key： DVOYANWINMPDSB-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)=CSC1=C(C1=CC(Cl)=CC=C1OCCN1C(=O)C3=C(N=C1C)C=C(C(F)(F)F)C(N1CCN(C)CC1)=C3C#N)C=C(C)N=2

Additional information on eIF4E-IN-1

Introduction to eIF4E-IN-1 (CAS No: 2573979-31-2) in Modern Chemical Biology Research

The compound eIF4E-IN-1, identified by the Chemical Abstracts Service Number (CAS No) 2573979-31-2, represents a significant advancement in the field of chemical biology, particularly in the domain of translational control and cancer therapy. This innovative molecule has garnered considerable attention due to its unique mechanism of action and potential applications in modulating cellular processes relevant to human health and disease.

eIF4E-IN-1 is a small molecule inhibitor designed to target the eukaryotic initiation factor 4E (eIF4E), a critical component of the cap-dependent translation initiation pathway. eIF4E plays a pivotal role in the synthesis of proteins by facilitating the recruitment of the ribosome to the mRNA cap structure. Dysregulation of eIF4E activity is frequently observed in various malignancies, making it an attractive therapeutic target. The overexpression or hyperactivation of eIF4E is associated with increased cell proliferation, survival, and resistance to apoptosis, all of which contribute to tumor progression.

Recent studies have highlighted the importance of eIF4E-IN-1 in disrupting the aberrant signaling pathways that drive cancer growth. By inhibiting eIF4E, this compound effectively suppresses the translation of oncogenes and growth factor receptors, thereby impeding tumor cell proliferation. Moreover, eIF4E-IN-1 has demonstrated the ability to sensitize cancer cells to chemotherapy and radiation therapy, suggesting its potential as a synergistic agent in combination regimens.

The development of eIF4E-IN-1 has been influenced by cutting-edge research in molecular pharmacology and structural biology. High-resolution crystal structures of eIF4E have provided invaluable insights into its binding pocket, enabling the rational design of molecules that can precisely interact with this target. Computational modeling and virtual screening techniques have further accelerated the optimization process, leading to the identification of potent and selective inhibitors like eIF4E-IN-1.

In preclinical studies, eIF4E-IN-1 has exhibited promising antitumor activity across multiple cancer models. Its ability to induce translational repression has resulted in reduced levels of key pro-survival proteins such as cyclin D1 and Bcl-xL. Notably, eIF4E-IN-1 has shown minimal toxicity in vitro and in vivo, indicating a favorable safety profile that warrants further investigation.

The therapeutic potential of eIF4E-IN-1 extends beyond oncology. Emerging evidence suggests that this compound may also have applications in neurodegenerative diseases characterized by dysregulated protein synthesis. For instance, excessive translation has been implicated in the pathogenesis of conditions such as Alzheimer's disease and Huntington's disease. By modulating eIF4E activity, eIF4E-IN-1 could potentially ameliorate these conditions by restoring translational homeostasis.

The pharmacokinetic properties of eIF4E-IN-1 have been carefully evaluated to ensure optimal delivery to target tissues. Its favorable solubility profile allows for efficient formulation into oral and intravenous dosages, enhancing its clinical applicability. Additionally, studies have demonstrated its stability under physiological conditions, ensuring sustained biological activity upon administration.

Future research directions for eIF4E-IN-1 include exploring its efficacy in combination with other targeted therapies and immunotherapeutic approaches. The integration of genomic data and machine learning algorithms is expected to refine patient selection criteria, maximizing the benefits of this novel compound. Furthermore, ongoing investigations aim to uncover additional off-target effects and long-term safety profiles.

In conclusion, eIF4E-IN-1 (CAS No: 2573979-31-2) stands as a testament to the progress being made in chemical biology and drug discovery. Its targeted inhibition of eIF4E offers a promising strategy for combating cancer and other diseases driven by dysregulated translation. As our understanding of molecular mechanisms continues to evolve, compounds like eIF4E-IN-1 are poised to play a pivotal role in shaping the future of therapeutic interventions.